Cas no 89585-26-2 (1-Butanesulfonic acid, 4-(dimethylamino)-)
89585-26-2 structure
Product Name:1-Butanesulfonic acid, 4-(dimethylamino)-
CAS No:89585-26-2
MF:C6H15NO3S
MW:181.253200769424
CID:595741
PubChem ID:15577589
Update Time:2025-04-19
1-Butanesulfonic acid, 4-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanesulfonic acid, 4-(dimethylamino)-
- 4-(dimethylamino)butane-1-sulfonic acid
- DTXSID80574719
- SCHEMBL353885
- 89585-26-2
-
- Inchi: 1S/C6H15NO3S/c1-7(2)5-3-4-6-11(8,9)10/h3-6H2,1-2H3,(H,8,9,10)
- InChI Key: MFJQYWCTRBNFKW-UHFFFAOYSA-N
- SMILES: S(CCCCN(C)C)(=O)(=O)O
Computed Properties
- Exact Mass: 181.07726451g/mol
- Monoisotopic Mass: 181.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 66Ų
1-Butanesulfonic acid, 4-(dimethylamino)- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids
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